ethyl 4-[2-(4-fluorophenyl)-4-hydroxy-5-oxo-3-(phenylcarbonyl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate

• Molecular Formula: C26H20FNO5
• Molecular Weight: 445.4 g/mol
• IUPAC Name: ethyl 4-[(3Z)-2-(4-fluorophenyl)-3-[hydroxy(phenyl)methylidene]-4,5-dioxopyrrolidin-1-yl]benzoate
• InChI: InChI=1S/C26H20FNO5/c1-2-33-26(32)18-10-14-20(15-11-18)28-22(16-8-12-19(27)13-9-16)21(24(30)25(28)31)23(29)17-6-4-3-5-7-17/h3-15,22,29H,2H2,1H3/b23-21-
• InChI Key: UGHJXHWETGGXQG-LNVKXUELSA-N
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(/C(=C(\C3=CC=CC=C3)/O)/C(=O)C2=O)C4=CC=C(C=C4)F
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=C(C=C4)F

Description

Ethyl 4-[2-(4-fluorophenyl)-4-hydroxy-5-oxo-3-(phenylcarbonyl)-2,5-dihydro-1H-pyrrol-1-yl]benzoate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as EFHB and is a member of the pyrrole class of organic compounds. In

Mechanism of Action

EFHB has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which plays a key role in the inflammatory response. By inhibiting COX-2 activity, EFHB is able to reduce inflammation in the body. EFHB has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer research.
Biochemical and Physiological Effects
EFHB has been shown to have a number of biochemical and physiological effects. This compound has been shown to reduce the production of prostaglandins, which are involved in the inflammatory response. EFHB has also been shown to induce apoptosis in cancer cells, leading to their death. In addition, EFHB has been shown to have antioxidant properties, which may help to protect against oxidative damage in the body.

Advantages and Limitations for Lab Experiments

One advantage of EFHB for lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a useful tool for researchers studying inflammation, cancer, and neurodegenerative diseases. However, one limitation of EFHB is that it can be difficult to synthesize, which may limit its availability for some researchers.

Future Directions

There are a number of future directions for research on EFHB. One area of interest is the development of EFHB derivatives with improved pharmacological properties. Another area of interest is the study of EFHB in combination with other drugs for the treatment of cancer and other diseases. Finally, further research is needed to fully understand the mechanism of action of EFHB and its potential applications in scientific research.
Conclusion
In conclusion, EFHB is a promising compound with potential applications in scientific research. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer research. EFHB has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. While there are some limitations to the use of EFHB in lab experiments, the future looks bright for this promising compound. Further research is needed to fully understand its potential applications and to develop new derivatives with improved pharmacological properties.

Synthesis Methods

The synthesis of EFHB involves the reaction of 4-fluorophenylhydrazine with 4-hydroxybenzaldehyde to form a hydrazone intermediate. This intermediate is then treated with ethyl acetoacetate to form the pyrrole ring system. The resulting compound is then treated with benzoyl chloride to yield EFHB.

Scientific Research Applications

EFHB has been studied extensively for its potential applications in scientific research. This compound has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer research. EFHB has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease.